Cas no 92444-99-0 (2-Chloro-5-methylpyridine-3-carbaldehyde)

2-Chloro-5-methylpyridine-3-carbaldehyde structure

92444-99-0 structure

Product Name:2-Chloro-5-methylpyridine-3-carbaldehyde

CAS No:92444-99-0

MF:C₇H₆ClNO

MW:155.581640720367

MDL:MFCD07375370

CID:803272

PubChem ID:9834018

Update Time:2024-10-26

2-Chloro-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Chloro-5-methylnicotinaldehyde
- 2-Chloro-5-methylpyridine-3-carbaldehyde
- 3-Pyridinecarboxaldehyde,2-chloro-5-methyl-
- 2-Chloro-5-methyl-3-pyridinecarboxaldehyde (ACI)
- 2-Chloro-5-methylpyridine-3-carboxaldehyde
- IZDJJYRXECMSLX-UHFFFAOYSA-N
- SY128195
- AS-41745
- DTXSID60431432
- SCHEMBL2851214
- J-508865
- 2-chloro-5-methyl-pyridine-3-carbaldehyde
- AKOS006229929
- MFCD07375370
- EN300-244571
- 3-Pyridinecarboxaldehyde, 2-chloro-5-methyl-
- CS-0142779
- 92444-99-0
- DB-079305
- 2-chloro-5-methylpyridine-3-carbaldeyde
- 2-Chloro-5-methylnicotinaldehyde, AldrichCPR
- AB41813
- MDL： MFCD07375370
- Inchi： 1S/C7H6ClNO/c1-5-2-6(4-10)7(8)9-3-5/h2-4H,1H3
- InChI Key： IZDJJYRXECMSLX-UHFFFAOYSA-N
- SMILES： O=CC1C(Cl)=NC=C(C)C=1

Computed Properties

Exact Mass: 155.01400
Monoisotopic Mass: 155.014
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 129
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 30A^2
XLogP3: 1.6

Experimental Properties

Density: 1.269±0.06 g/cm3 (20 ºC 760 Torr),
Boiling Point: 265.5±35.0 ºC (760 Torr),
Flash Point: 114.4±25.9 ºC,
Refractive Index: 1.581
Solubility: Slightly soluble (2.2 g/l) (25 º C),
PSA: 29.96000
LogP: 1.85590

2-Chloro-5-methylpyridine-3-carbaldehyde Security Information

Symbol:
Signal Word：Warning
Hazard Statement： H302-H319
Warning Statement： P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 22-36
Safety Instruction： 26
Hazardous Material Identification：
HazardClass：IRRITANT

2-Chloro-5-methylpyridine-3-carbaldehyde Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-Chloro-5-methylpyridine-3-carbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	042906-250mg	2-Chloro-5-methylpyridine-3-carbaldehyde	92444-99-0	95%	250mg	￡125.00	2022-02-28
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Apollo Scientific	OR959452-250mg	2-Chloro-5-methylpyridine-3-carbaldehyde	92444-99-0	98%	250mg	£26.00	2025-02-21
Apollo Scientific	OR959452-1g	2-Chloro-5-methylpyridine-3-carbaldehyde	92444-99-0	98%	1g	£78.00	2025-02-21
abcr	AB468916-250 mg	2-Chloro-5-methylpyridine-3-carbaldehyde, min. 95%; .	92444-99-0		250MG	€108.70	2023-07-18
abcr	AB468916-1 g	2-Chloro-5-methylpyridine-3-carbaldehyde, min. 95%; .	92444-99-0		1g	€202.60	2023-07-18
abcr	AB468916-5 g	2-Chloro-5-methylpyridine-3-carbaldehyde, min. 95%; .	92444-99-0		5g	€746.40	2023-07-18

2-Chloro-5-methylpyridine-3-carbaldehyde Production Method

Production Method 1

92444-89-8

92444-99-0

Reaction Conditions

Reference

: High-yield process for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde from the reaction of DMF and N-benzyl-N-(1-propenyl)acetamide with diphosgene or triphosgene

, United States, , ,

Production Method 2

92444-89-8

92444-99-0

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C
1.3 Solvents: Water

Reference

: Process for the preparation of 2-chloro-5-methylpyridine-3-carboxaldehyde via the reaction of N-benzyl-N-(1-propenyl)acetamide with a Vilsmeier reagent

, United States, , ,

Production Method 3

92444-99-0

Reaction Conditions

Reference

: Process for the preparation of 2-halopyridinealdehydes from substituted olefins in the presence of Vilsmeyer reagents

, Germany, , ,

Production Method 4

92444-99-0

Reaction Conditions

Reference

: A versatile new synthesis of quinolines and related fused pyridines. Part 12. A general synthesis of 2-chloropyridines and 2-pyridones

Meth-Cohn, Otto; Westwood, Keith T., Journal of the Chemical Society, 1984, (6), 1173-82

Production Method 5

159117-50-7

92444-99-0

92444-98-9

Reaction Conditions

1.1 Reagents: Phosphorus oxychloride

Reference

: The Vilsmeier reaction of non-aromatic compounds

Jones, Gurnos; Stanforth, Stephen P., Organic Reactions (Hoboken, 2000, 56,

Production Method 6

159117-50-7

92444-99-0

Reaction Conditions

1.1 Reagents: Diphosgene ; 30 min, 0 °C
1.2 0 °C; 2 h, rt; rt → 75 °C; 5 h, 75 °C

Reference

: Facile and selective synthesis of chloronicotinaldehydes by the Vilsmeier reaction

Gangadasu, B.; Narender, P.; Kumar, S. Bharath; Ravinder, M.; Rao, B. Ananda; et al, Tetrahedron, 2006, 62(35), 8398-8403

Production Method 7

92444-89-8

92444-99-0

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 30 min, 4 °C
1.2 4 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C

Reference

: A process for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde

, India, , ,

Production Method 8

18368-64-4

92444-99-0

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 1 h, 15 - 25 °C; 0.5 h, 15 - 25 °C
1.2 Solvents: 1,2-Dichloroethane ; 0.5 h, 15 - 25 °C; 2 h, 20 - 25 °C; 25 °C → 88 °C; 5 h, 88 °C
1.3 Reagents: Sodium hydroxide Solvents: Water ; pH 11, 25 - 30 °C
1.4 Reagents: Water ; 100 °C

Reference

: Preparation of 2-chloro-5-methylpyridine-3-carbaldehyde

, China, , ,

Production Method 9

100368-56-7

92444-99-0

Reaction Conditions

1.1 Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, rt; 4 h, 70 °C
1.3 Reagents: Water ; cooled

Reference

: Preparation of heteroaryls as inhibitors of dipeptidyl peptidase

, China, , ,

Production Method 10

92444-89-8

92444-99-0

Reaction Conditions

1.1 Reagents: Thionyl chloride Solvents: Dimethylformamide ; 30 min, 0 °C
1.2 0 °C; 2 h, 25 °C; 5 h, 25 °C → 75 °C

Reference

: An improved method for the preparation of 2-chloro-5-methylpyridine-3-carbaldehyde

, India, , ,

Production Method 11

109-94-4

18368-64-4

92444-99-0

Reaction Conditions

1.1 Reagents: Butyllithium , 2,2,6,6-Tetramethylpiperidine Solvents: Tetrahydrofuran ; -78 °C; -78 °C → 0 °C; 20 min, 0 °C; 0 °C → -78 °C
1.2 5 min, -78 °C; 2.5 h, -78 °C
1.3 -78 °C; 30 min, -78 °C → -40 °C
1.4 Reagents: Water Solvents: Tetrahydrofuran ; -40 °C

Reference

: Site-selective γ-C(sp3)-H and γ-C(sp2)-H arylation of free amino esters promoted by a catalytic transient directing group

Lin, Hua ; Wang, Chao; Bannister, Thomas D.; Kamenecka, Theodore M., Chemistry - A European Journal, 2018, 24(38), 9535-9541

Production Method 12

92444-89-8

92444-99-0

Reaction Conditions

Reference

: Synthesis and in vitro antitumor activity of new nicotinyl-rhodanine derivatives

Rao, Boddu Ananda; Rajpoot, Ravindra Singh; Naidu, V. G. M.; Srinivas, Kolupula; Ramakrishna, Sistla; et al, International Journal of Pharma and Bio Sciences, 2011, 2(4), 191-202

Production Method 13

159117-50-7

92444-99-0

Reaction Conditions

1.1 Reagents: Phosgene Solvents: Dimethylformamide ; 30 min, 0 °C; 2 h, rt; 4.5 h, rt → 75 °C

Reference

: Preparation of heteroaryl antagonists of prostaglandin D2 receptors for therapy

, World Intellectual Property Organization, , ,

2-Chloro-5-methylpyridine-3-carbaldehyde Raw materials

2-Chloro-5-methylpyridine-3-carbaldehyde Preparation Products

2-Chloro-5-methylpyridine-3-carbaldehyde Related Literature

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Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridine carboxaldehydes

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Cas no 92444-99-0 (2-Chloro-5-methylpyridine-3-carbaldehyde)

2-Chloro-5-methylpyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

Computed Properties

Experimental Properties

2-Chloro-5-methylpyridine-3-carbaldehyde Security Information

2-Chloro-5-methylpyridine-3-carbaldehyde Customs Data

China Customs Code:

Overview:

Declaration elements:

Summary:

2-Chloro-5-methylpyridine-3-carbaldehyde Pricemore >>

2-Chloro-5-methylpyridine-3-carbaldehyde Production Method

Production Method 1

Production Method 2

Production Method 3

Production Method 4

Production Method 5

Production Method 6

Production Method 7

Production Method 8

Production Method 9

Production Method 10

Production Method 11

Production Method 12

Production Method 13

2-Chloro-5-methylpyridine-3-carbaldehyde Raw materials

2-Chloro-5-methylpyridine-3-carbaldehyde Preparation Products

2-Chloro-5-methylpyridine-3-carbaldehyde Related Literature

Related Categories

92444-99-0 (2-Chloro-5-methylpyridine-3-carbaldehyde) Related Products